N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide

• Molecular Formula: C23H20N2O2
• Molecular Weight: 356.4 g/mol
• IUPAC Name: N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide
• InChI: InChI=1S/C23H20N2O2/c1-14-11-16(3)21-20(12-14)25-23(27-21)18-10-9-15(2)19(13-18)24-22(26)17-7-5-4-6-8-17/h4-13H,1-3H3,(H,24,26)
• InChI Key: VHDMQNJPRZZMFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=CC(=CC(=C3O2)C)C)NC(=O)C4=CC=CC=C4

Description

N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide, also known by its systematic name N-{[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylanilino]carbamothioyl}-2-thiophenecarboxamide , is a chemical compound with the following properties:

Chemical Formula: C₂₂H₁₉N₃O₂S₂

Molecular Weight: 421.092 g/mol

Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=CC(=CC(=C3O2)C)C)NC(=S)NC(=O)C4=CC=CS4

InChI: InChI=1S/C22H19N3O2S2/c1-12-9-14(3)19-17(10-12)23-21(27-19)15-7-6-13(2)16(11-15)24-22(28)25-20(26)18-5-4-8-29-18/h4-11H,1-3H3,(H2,24,25,26,28)

Preparation Methods

The synthetic routes for N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide involve various reactions. While I don’t have specific details on industrial production methods, researchers typically employ organic synthesis techniques to obtain this compound.

Chemical Reactions Analysis

N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide can undergo several reactions:

Oxidation: It may be oxidized under appropriate conditions.

Reduction: Reduction reactions can modify its functional groups.

Substitution: Substituents can be introduced at different positions. Common reagents and conditions vary based on the specific reaction. Major products formed depend on the reaction type.

Scientific Research Applications

This compound finds applications in various fields:

Chemistry: It serves as a building block for designing novel molecules.

Biology: Researchers explore its interactions with biological macromolecules.

Medicine: Investigations focus on potential therapeutic effects.

Industry: It may have applications in materials science or catalysis.

Mechanism of Action

The precise mechanism by which N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide exerts its effects remains an active area of research. Molecular targets and pathways involved require further investigation.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, researchers often compare it with related benzamides and benzoxazoles. Its unique structural features contribute to its distinct properties.

Remember that this compound’s applications continue to evolve as scientific knowledge advances